Cas no 2680904-84-9 (2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid)

2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with methyl groups at the 2- and 6-positions and a trifluoroacetamido group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoroacetamido moiety enhances metabolic stability and bioavailability, while the dimethyl substitution pattern influences regioselectivity in further functionalization. Its high purity and well-defined reactivity profile facilitate its use in coupling reactions and as a building block for complex molecules. The compound is particularly useful in medicinal chemistry for designing analogs with improved pharmacokinetic properties.
2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid structure
2680904-84-9 structure
Product Name:2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
CAS No:2680904-84-9
MF:C11H10F3NO3
MW:261.19721364975
CID:5653764
PubChem ID:165938624
Update Time:2025-09-27

2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
    • 2680904-84-9
    • EN300-28280854
    • 2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
    • Inchi: 1S/C11H10F3NO3/c1-5-3-4-7(6(2)8(5)9(16)17)15-10(18)11(12,13)14/h3-4H,1-2H3,(H,15,18)(H,16,17)
    • InChI Key: VPBGXUTVMFVAEU-UHFFFAOYSA-N
    • SMILES: FC(C(NC1=CC=C(C)C(C(=O)O)=C1C)=O)(F)F

Computed Properties

  • Exact Mass: 261.06127767g/mol
  • Monoisotopic Mass: 261.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280854-1g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9
1g
$1172.0 2023-09-09
Enamine
EN300-28280854-5g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9
5g
$3396.0 2023-09-09
Enamine
EN300-28280854-10g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9
10g
$5037.0 2023-09-09
Enamine
EN300-28280854-0.05g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9 95.0%
0.05g
$983.0 2025-03-19
Enamine
EN300-28280854-0.1g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9 95.0%
0.1g
$1031.0 2025-03-19
Enamine
EN300-28280854-0.25g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9 95.0%
0.25g
$1078.0 2025-03-19
Enamine
EN300-28280854-0.5g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9 95.0%
0.5g
$1124.0 2025-03-19
Enamine
EN300-28280854-1.0g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9 95.0%
1.0g
$1172.0 2025-03-19
Enamine
EN300-28280854-2.5g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9 95.0%
2.5g
$2295.0 2025-03-19
Enamine
EN300-28280854-5.0g
2,6-dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid
2680904-84-9 95.0%
5.0g
$3396.0 2025-03-19

Additional information on 2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic Acid (CAS No. 2680904-84-9)

2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680904-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include two methyl substituents at the 2- and 6-positions of the benzene ring, and an amide group linked to a 2,2,2-trifluoroacetamide moiety at the 3-position. Such structural motifs are often engineered to enhance biological activity, solubility, and metabolic stability, making this compound a promising candidate for further exploration in drug discovery and development.

The presence of the trifluoroacetamide functional group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceutical molecules to modulate their pharmacokinetic properties. The electron-withdrawing nature of fluorine can influence the electronic distribution of the molecule, potentially enhancing binding affinity to biological targets. In addition, fluorinated compounds often exhibit improved resistance to metabolic degradation, which can prolong their half-life in vivo and improve therapeutic efficacy. The combination of methyl groups and the trifluoroacetamide moiety in 2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid suggests that it may possess distinct interactions with biological systems compared to its unsubstituted counterparts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess the binding affinity of 2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid to various protein targets. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, its structural framework bears resemblance to known inhibitors of cyclooxygenase (COX) enzymes, which are central mediators in the production of prostaglandins and play a crucial role in pain and inflammation.

The pharmaceutical industry has long been interested in developing novel COX inhibitors due to their therapeutic potential in treating conditions such as arthritis and other inflammatory disorders. While nonsteroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen are widely used, they often come with side effects such as gastrointestinal irritation and cardiovascular risks. Therefore, there is a continuous demand for alternative compounds with improved safety profiles. The unique structural features of 2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid make it an attractive candidate for further investigation as a potential lead compound for next-generation anti-inflammatory agents.

In addition to its potential applications in inflammation management, this compound may also find utility in other therapeutic areas. For example, benzoic acid derivatives have been explored for their antimicrobial properties. The introduction of fluorine atoms can enhance the ability of these compounds to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Furthermore, the amide group can serve as a pharmacophore for designing molecules that interact with specific receptors or enzymes involved in infectious diseases or cancer biology.

One of the key challenges in drug development is optimizing the balance between potency and selectivity. The structural complexity of 2,6-Dimethyl-3-(2,2,2-trifluoroacetamido)benzoic acid provides multiple opportunities for fine-tuning its pharmacological properties. By systematically modifying substituents or exploring different analogs derived from this core structure, researchers can identify derivatives with enhanced target specificity while minimizing off-target effects. This approach aligns with the growing emphasis on structure-based drug design (SBDD), where computational models are used to guide the optimization process based on detailed knowledge of molecular interactions.

The synthesis of CAS No. 2680904-84-9 presents an interesting challenge due to its multifunctional nature. The integration of methyl groups at specific positions on the benzene ring requires precise control over reaction conditions to avoid unwanted side products. Similarly,the introduction of the trifluoroacetamide moiety demands expertise in fluorinated chemistry,as fluorine-containing compounds often require specialized reagents and techniques for their preparation。However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high fidelity.

As research continues to uncover new therapeutic targets and mechanisms,the demand for versatile building blocks such as benzoic acid derivatives will only grow. The unique combination of structural features found in CAS No. 2680904-84-9 positions it as a valuable tool for medicinal chemists seeking innovative solutions for unmet medical needs。By leveraging cutting-edge technologies in synthetic chemistry、computational biology,and high-throughput screening,this compound has the potential to contribute significantly to advancements across multiple therapeutic domains.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk